6-Cyano-4-chromanone
Overview
Description
6-Cyano-4-chromanone is a chemical compound with the molecular formula C10H7NO2 . It is a significant structural entity that belongs to the class of oxygen-containing heterocycles .
Synthesis Analysis
The synthesis of 4-chromanone-derived compounds, including 6-Cyano-4-chromanone, has been a subject of several studies . The chroman-4-one framework acts as a major building block in a large class of medicinal compounds . The methodologies of 4-chromanone-derived compounds have been improved over the years .Molecular Structure Analysis
The 4-chromanone framework consists of a benzene ring fused to a 2,3-dihydro-γ-pyranone ring . Unlike chromone, 4-chromanone has a single C2–C3 bond . This minor difference in structure often leads to significant variations in the chemistry and biological activity of these compounds .Chemical Reactions Analysis
Several studies have been performed to improve the methodologies of 4-chromanone-derived compounds . This includes the synthesis and reactions of 4-chromanone derivatives .Physical And Chemical Properties Analysis
6-Cyano-4-chromanone has a molecular weight of 173.17 g/mol. More detailed physical and chemical properties such as melting point, boiling point, and density can be found on dedicated chemical databases .Scientific Research Applications
Antiviral Activity
The antiviral potential of chromanone derivatives is a field of active research. These compounds could inhibit the replication of various viruses, offering a new avenue for antiviral drug development.
Each of these applications represents a unique field of study where 6-Cyano-4-chromanone and its derivatives are being explored for their therapeutic potential. The versatility of the chromanone scaffold allows for a wide range of pharmacological activities, making it a valuable target for drug discovery and development .
Mechanism of Action
Target of Action
The primary target of 6-Cyano-4-chromanone is Pteridine Reductase 1 (PTR1) . PTR1 is an enzyme that plays a crucial role in the folate metabolism of certain parasites . By targeting PTR1, 6-Cyano-4-chromanone can inhibit the growth of these parasites .
Mode of Action
6-Cyano-4-chromanone interacts with its target, PTR1, by binding to the enzyme’s active site . This binding inhibits the normal function of PTR1, leading to a disruption in the folate metabolism of the parasites . The exact nature of this interaction and the resulting changes at the molecular level are still under investigation.
Biochemical Pathways
The action of 6-Cyano-4-chromanone primarily affects the folate metabolism pathway in parasites . Folate metabolism is essential for the survival and proliferation of parasites. By inhibiting PTR1, 6-Cyano-4-chromanone disrupts this pathway, leading to the death of the parasites .
Pharmacokinetics
The compound’s molecular weight is 17317 , which is within the range generally considered favorable for oral bioavailability
Result of Action
The molecular and cellular effects of 6-Cyano-4-chromanone’s action primarily involve the death of parasites. By inhibiting PTR1, 6-Cyano-4-chromanone disrupts the folate metabolism of parasites, which is essential for their survival and proliferation . This leads to the death of the parasites .
Future Directions
Given the significant biological and pharmaceutical activities of chroman-4-one derivatives, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs . These compounds play an important role as building blocks in designing drugs , indicating a promising future direction in medicinal chemistry.
properties
IUPAC Name |
4-oxo-2,3-dihydrochromene-7-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c11-6-7-1-2-8-9(12)3-4-13-10(8)5-7/h1-2,5H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLPCNXPFUOBSES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C1=O)C=CC(=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyano-4-chromanone | |
CAS RN |
214759-65-6 |
Source
|
| Record name | 6-CYANO-4-CHROMANONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(Imidazo[1,2-a]pyridin-3-yl)ethanone](/img/structure/B1590863.png)
